1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one

• Molecular Formula: C9H10BrNOS
• Molecular Weight: 260.15 g/mol
• IUPAC Name: 1-(2-amino-5-sulfanylphenyl)-1-bromopropan-2-one
• InChI: InChI=1S/C9H10BrNOS/c1-5(12)9(10)7-4-6(13)2-3-8(7)11/h2-4,9,13H,11H2,1H3
• InChI Key: MUEKCSGQHYCJEO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC(=C1)S)N)Br

Description

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one is a brominated ketone derivative featuring a 2-amino-5-mercaptophenyl substituent. This compound combines a reactive bromopropanone group with a thiol (-SH) and amino (-NH₂) functionalized aromatic ring, making it a versatile intermediate for synthesizing heterocyclic compounds or studying nucleophilic substitution reactions. While direct structural or biological data for this compound are absent in the provided evidence, its synthesis likely parallels methods described for structurally related bromopropanone derivatives, such as those involving nucleophilic substitution with amines or thiols under mild conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one typically involves the reaction of 2-amino-5-mercaptobenzene with 1-bromopropan-2-one under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and reaction time. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one undergoes various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form disulfides or sulfonic acids.

Reduction: The carbonyl group in the bromopropanone moiety can be reduced to form alcohols.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often require bases like triethylamine or sodium hydroxide.

Major Products Formed

Oxidation: Disulfides, sulfonic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, including heterocyclic compounds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of corrosion inhibitors and other protective coatings.

Mechanism of Action

The mechanism of action of 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one involves its interaction with various molecular targets. The amino and mercapto groups can form hydrogen bonds and coordinate with metal ions, respectively. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one with three classes of compounds from the evidence: urea derivatives, thiazole-carboxamides, and methoxybenzylamine derivatives.

Table 1: Structural and Functional Comparison

Compound Name	Key Functional Groups	Molecular Features	Reactivity/Applications
1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one	Bromopropanone, thiol (-SH), amino (-NH₂)	Electrophilic bromine, nucleophilic thiol	Potential heterocycle synthesis, drug intermediates
DMTU (1,3-di-m-tolylurea)	Urea backbone, aryl groups	Hydrogen-bond donor/acceptor	Quorum sensing inhibition
N-(5-Acetyl-4-phenylthiazol-2-yl)-...carboxamide	Thiazole, acetyl, benzodioxole	Planar heterocycle, lipophilic	Enzyme inhibition, antimicrobial studies
bis(4-methoxybenzyl)methylamine	Methoxybenzyl, amine	Bulky aromatic substituents	Protective group in peptide synthesis

Key Differences:

Reactivity: The bromopropanone group in the target compound enables nucleophilic substitution (e.g., with amines or thiols), a feature absent in urea derivatives like DMTU, which rely on hydrogen bonding .

Synthetic Methods: The target compound’s synthesis likely involves coupling 1-bromopropan-2-one with 2-amino-5-mercaptophenol, akin to the reaction of 1-bromopropan-2-one with bis(4-methoxybenzyl)methylamine in . By contrast, DMTU derivatives are synthesized via urea bond formation between aryl isocyanates and amines .

Thiazole-carboxamides () are optimized for enzyme inhibition due to their planar heterocyclic structure, whereas the target compound’s linear bromopropanone chain may limit target specificity.

Research Findings and Data

Table 2: Analytical Data Comparison

Compound Name	HRMS (Experimental)	NMR Key Peaks (1H/13C)	Purification Method
1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one	Not reported	Not reported	Likely HPLC
N-(5-Acetyl-4-phenylthiazol-2-yl)-...carboxamide	m/z 463.1213 (C24H21N3O4S)	δ 2.6 (s, acetyl), 6.9–7.4 (aryl)	Preparative HPLC (>95% purity)
DMTU	Not reported	δ 7.2–7.5 (aryl), 6.1 (NH)	Column chromatography

Biological Activity

1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one, a compound with the molecular formula C9H10BrNOS, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

• Molecular Weight : 260.15 g/mol
• CAS Number : 1806575-17-6
• Structure : The compound features a bromopropanone backbone with an amino and a mercapto group attached to a phenyl ring.

Biological Activity

The biological activity of 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one has been investigated in various studies. Key findings include:

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties against a range of pathogens. For instance, studies have shown its effectiveness against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains.

Anticancer Properties

The compound's anticancer potential has been highlighted in several case studies:

• Cell Line Studies : In vitro studies using cancer cell lines demonstrated that 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one induces apoptosis in cancer cells through the activation of caspase pathways.
• Mechanism of Action : It appears to inhibit cell proliferation by interfering with the cell cycle, particularly at the G2/M phase, leading to increased cell death rates.

Cytotoxicity and Safety Profile

Toxicological assessments have been conducted to evaluate the safety profile of this compound:

• Cytotoxicity Assays : The compound showed varying levels of cytotoxicity across different cell types, suggesting selective toxicity towards cancer cells while sparing normal cells.
• Safety Data : According to Material Safety Data Sheets (MSDS), the compound is classified as harmful if swallowed and may cause skin irritation .

Research Findings and Case Studies

Study	Findings
Study 1	Demonstrated significant antibacterial activity against E. coli and S. aureus.
Study 2	Showed induction of apoptosis in MCF-7 breast cancer cells through caspase activation.
Study 3	Evaluated cytotoxic effects on normal fibroblast cells, indicating selective toxicity towards cancer cells.

The mechanisms through which 1-(2-Amino-5-mercaptophenyl)-1-bromopropan-2-one exerts its biological effects include:

• Reactive Oxygen Species (ROS) Generation : The compound may increase ROS levels, leading to oxidative stress in target cells.
• Inhibition of Key Enzymes : It has been suggested that the compound inhibits specific enzymes involved in cancer cell metabolism, thereby hindering their growth.